Cas no 39035-14-8 (2-Cyano-5-nitrophenol)

2-Cyano-5-nitrophenol structure

Product Name:2-Cyano-5-nitrophenol

CAS No:39035-14-8

Molecular Formula:C₇H₄N₂O₃

Molecular Weight:164.118

CID:2666948

2-Cyano-5-nitrophenol Properties

Names and Identifiers

- 2-Cyano-5-nitrophenol

2-Cyano-5-nitrophenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CYUC-1g	2-Cyano-5-nitrophenol	39035-14-8	≥ 98% (HPLC)	1g	$84.00	2024-05-03
A2B Chem LLC	AG04228-1g	2-Cyano-5-nitrophenol	39035-14-8	≥ 98% (HPLC)	1g	$62.00	2024-04-20
Apollo Scientific	OR345333-5g	2-Hydroxy-4-nitrobenzonitrile	39035-14-8	98%	5g	£97.00	2023-09-02
Chemenu	CM360852-5g	(5aR,5bS,7aS,8R,10aS,10bR)-8-Ethynyl-5a,7a-dimethyl-3-phenyl-3,4,5,5a,5b,6,7,7a,8,9,10,10a,10b,11-tetradecahydrocyclopenta[5,6]naphtho[2,1-e]indazol-8-ol	39035-14-8	95%+	5g	$***	2023-03-29
TRC	C273330-2.5g	2-Cyano-5-nitrophenol	39035-14-8		2.5g	$ 250.00	2022-04-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1190654-5g	(5aR,5bS,7aS,8R,10aS,10bR)-8-Ethynyl-5a,7a-dimethyl-3-phenyl-3,4,5,5a,5b,6,7,7a,8,9,10,10a,10b,11-tetradecahydrocyclopenta[5,6]naphtho[2,1-e]indazol-8-ol	39035-14-8	97%	5g	￥1159.00	2024-05-15

2-Cyano-5-nitrophenol Related Literature

1. The in-situ synthesis process and luminescence behavior of a p-hydroxybenzoic acid–terbium complex in sol–gel derived host materials

J. Mater. Chem., 2002,12, 3560-3564
2. Analytical chemistry

Annu. Rep. Prog. Chem., 1919,16, 127-146
3. Elucidating and exploiting the chemistry of Keggin heteropolyacids in the methanol-to-DME conversion: enabling the bulk reaction thanks to operando Raman†

Josefine Schnee,Eric M. Gaigneaux Catal. Sci. Technol., 2017,7, 817-830
4. Synthesis and solid-state structures of a macrocyclic receptor based on the 2,6-bis(2-anilinoethynyl)pyridine scaffold†

Jeffrey M. Engle,Pushpinder S. Singh,Chris L. Vonnegut,Lev N. Zakharov,Darren W. Johnson,Michael M. Haley CrystEngComm, 2014,16, 3703-3706
5. Front cover

Nanoscale, 2011,3, 317-318
6. Hydrobromic acid-catalyzed Friedel–Crafts type reactions of naphthols†

Cong Xu,Hongjuan Yuan,Yingjie Liu,Mang Wang,Qun Liu RSC Adv., 2014,4, 1559-1562
7. Dramatic differences in the fluorescence of AIEgen-doped micro- and macrophase separated systems†

Zehua Song,Xiaolin Lv,Longcheng Gao J. Mater. Chem. C, 2018,6, 171-177
8. Correction: Visible-light unmasking of heterocyclic quinone methide radicals from alkoxyamines

Patrick Kielty,Patrick McArdle,Dennis A. Smith Chem. Commun., 2020,56, 11891-11891
9. Covalent functionalization of molybdenum disulfide by chemically activated diazonium salts†

Lakshya Daukiya,Joan Teyssandier,Samuel Eyley,Salim El Kazzi,Miriam Candelaria Rodríguez González,Bapi Pradhan,Wim Thielemans,Johan Hofkens,Steven De Feyter Nanoscale, 2021,13, 2972-2981
10. High contrast photoelectrochromic device with CdS quantum dot sensitized photoanode†

Gui Luo,Kui Shen,Xingming Wu,Jianming Zheng,Chunye Xu New J. Chem., 2017,41, 579-587

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